Cas no 83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-)
83898-21-9 structure
Product Name:2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
CAS No:83898-21-9
MF:C15H15NO2
MW:241.285104036331
CID:726168
PubChem ID:3019451
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
- 4-(3-phenylpropyl)pyridine-2-carboxylic acid
- 2NAS7344W5
- NS00038349
- DTXSID00232788
- 4-(3-Phenylpropyl)-2-pyridinecarboxylic acid
- 83898-21-9
- 2-Pyridinecarboxylic acid, 4-(3-phenylpropyl)-
- EINECS 281-230-0
-
- Inchi: 1S/C15H15NO2/c17-15(18)14-11-13(9-10-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H,17,18)
- InChI Key: DWROTCRJYBGTDY-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=CN=1)CCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 241.110279
- Monoisotopic Mass: 241.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 3.5
Experimental Properties
- Density: 1.175
- Boiling Point: 426.4°C at 760 mmHg
- Flash Point: 211.7°C
- Refractive Index: 1.597
2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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